4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine

• IUPAC Name: 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine
• InChI: InChI=1S/C15H17ClN4O/c1-21-15-10-14(17-11-18-15)20-7-5-19(6-8-20)13-4-2-3-12(16)9-13/h2-4,9-11H,5-8H2,1H3
• InChI Key: CKLMJLHSUSNVLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H17ClN4O
• Molecular Weight: 304.77 g/mol
• CAS No.: 2640845-74-3

Description

4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine (4-CPPM) is an organic compound that belongs to the class of piperazine derivatives. 4-CPPM is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a multi-functional compound that has been used in a variety of laboratory experiments to study its biochemical and physiological effects.

Scientific Research Applications

4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine has been used in a variety of scientific research applications. It has been used to study the mechanism of action of various drugs and their effects on the body. It has also been used to study the biochemical and physiological effects of drugs and their metabolites. In addition, this compound has been used to study the effects of different environmental factors on the body, such as temperature, light, and air pollution.

Mechanism of Action

Target of Action

It is known that piperazine derivatives, which this compound is a part of, are often investigated as ligands for serotonin receptors .

Mode of Action

Piperazine derivatives are known to interact with their targets, often neurotransmitter receptors, to modulate their activity . This can result in changes in the transmission of signals within the nervous system.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. In addition, it is a multi-functional compound that can be used to study a wide range of biochemical and physiological effects. However, there are some limitations to using this compound in laboratory experiments. For example, it cannot be used to study the effects of drugs or their metabolites on the body, as it does not bind to the same receptors as drugs.

Future Directions

The potential applications of 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine are still being explored. Future studies could focus on its effects on various diseases, such as cancer, diabetes, and neurological disorders. In addition, further research could be done to better understand its mechanism of action and to develop more potent and specific compounds for use in laboratory experiments. Finally, further research could be done to explore the use of this compound in drug development, as it has been shown to have anti-cancer and anti-bacterial effects.

Synthesis Methods

4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine can be synthesized through a two-step process. The first step involves the condensation of 4-chloro-3-nitrophenol with piperazine to form the intermediate 4-chloro-3-nitropiperazine. This intermediate is then reacted with 6-methoxypyrimidine to produce this compound. This method is relatively straightforward and can be completed in a short amount of time.